Cas no 2140264-09-9 ((2R,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)tetrahydrofuran-2-carboxylic acid)

• Product Name: (2R,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)tetrahydrofuran-2-carboxylic acid
• CAS No: 2140264-09-9
• MF: C₂₀H₁₉NO₅
• MW: 353.368565797806
• CID: 6294512
• PubChem ID: 132349255
• Update Time: 2025-10-18

(2R,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)tetrahydrofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS034820482
• rel-(2R,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)tetrahydrofuran-2-carboxylic acid
• Z2867980853
• (2R,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)tetrahydrofuran-2-carboxylic acid
• EN300-840117
• (2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carboxylic acid
• rac-(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carboxylic acid
• 2138266-64-3
• 2140264-09-9
• EN300-657472

• Inchi： 1S/C20H19NO5/c22-19(23)18-17(9-10-25-18)21-20(24)26-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-18H,9-11H2,(H,21,24)(H,22,23)/t17-,18+/m0/s1
• InChI Key： NUCSYZBFEPVWSU-ZWKOTPCHSA-N
• SMILES： O1CC[C@@H]([C@@H]1C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 353.12632271g/mol
• Monoisotopic Mass: 353.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.9Ų

Additional information on (2R,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)tetrahydrofuran-2-carboxylic acid

Recent Advances in the Application of (2R,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)tetrahydrofuran-2-carboxylic acid (CAS: 2140264-09-9) in Chemical Biology and Pharmaceutical Research

The compound (2R,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)tetrahydrofuran-2-carboxylic acid (CAS: 2140264-09-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block, characterized by its tetrahydrofuran backbone and Fmoc-protected amino group, has demonstrated versatile applications in peptide synthesis, drug discovery, and the development of novel therapeutics. Recent studies have highlighted its role as a key intermediate in the synthesis of complex molecules, particularly in the context of peptidomimetics and constrained peptide scaffolds.

One of the most notable advancements involves the use of this compound in the design of protease inhibitors. Researchers have leveraged its rigid tetrahydrofuran ring to impose conformational constraints on peptide chains, thereby enhancing binding affinity and selectivity towards target enzymes. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of (2R,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)tetrahydrofuran-2-carboxylic acid into a series of HIV-1 protease inhibitors, resulting in improved pharmacokinetic properties and reduced off-target effects.

In addition to its applications in protease inhibition, this compound has shown promise in the field of targeted drug delivery. The Fmoc protecting group not only facilitates solid-phase peptide synthesis but also serves as a versatile handle for further functionalization. Recent work published in Bioconjugate Chemistry demonstrated the use of this building block in the development of antibody-drug conjugates (ADCs), where it was employed as a linker between cytotoxic payloads and monoclonal antibodies. The unique stereochemistry of the tetrahydrofuran ring was found to confer enhanced stability to the conjugate in physiological conditions.

From a synthetic chemistry perspective, several innovative methodologies have been developed for the efficient production of (2R,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)tetrahydrofuran-2-carboxylic acid. A 2024 report in Organic Letters described an asymmetric catalytic route that significantly improves the yield and enantiomeric purity of this compound compared to traditional resolution methods. This advancement is particularly important given the growing demand for enantiomerically pure building blocks in pharmaceutical development.

Looking forward, the unique structural features of (2R,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)tetrahydrofuran-2-carboxylic acid position it as a valuable tool in addressing current challenges in drug discovery, particularly in the areas of peptide therapeutics and targeted delivery systems. Ongoing research is exploring its potential in the development of next-generation antimicrobial agents and as a scaffold for protein-protein interaction inhibitors. The compound's versatility and the recent methodological advances in its synthesis suggest that it will continue to play an important role in chemical biology and medicinal chemistry research in the coming years.